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Compound of Interest

Compound Name: 1,4-Dimethylpyrazole

Cat. No.: B091193

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Dimethylpyrazole (DMP) is a heterocyclic aromatic amine with significant applications in
agrochemicals and as a versatile building block in synthetic chemistry, including
pharmaceutical research.[1][2] This technical guide provides a comprehensive overview of its
chemical and physical properties, structural information, spectral data, and safety and handling
guidelines. Detailed experimental protocols for its synthesis and analysis are also presented,
alongside visualizations of its structure and relevant chemical pathways to facilitate a deeper
understanding for research and development applications.

Chemical Structure and Identification

1,4-Dimethylpyrazole is characterized by a five-membered pyrazole ring containing two
adjacent nitrogen atoms, with methyl groups substituted at the 1 and 4 positions.[1] This unique
structure is crucial to its chemical reactivity and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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